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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage
conditions of ATTO 565 amine, a fluorescent label from the rhodamine dye family. This
document is intended to serve as a critical resource for researchers, scientists, and
professionals in drug development who utilize fluorescent labeling in their work.

Core Properties of ATTO 565

ATTO 565 is characterized by its strong absorption, high fluorescence quantum yield, and
excellent thermal and photostability.[1][2] These features make it highly suitable for a range of
applications, including single-molecule detection, high-resolution microscopy (such as PALM,
dSTORM, and STED), flow cytometry (FACS), and fluorescence in-situ hybridization (FISH).[1]
[2] The dye is described as moderately hydrophilic.[1][2] The fluorescence of ATTO 565 is most
efficiently excited in the range of 545 - 575 nm.[1][2] As supplied, ATTO 565 consists of a
mixture of two isomers with virtually identical absorption and fluorescence properties.[1][2]

Solubility of ATTO 565
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The solubility of ATTO 565 amine is a critical factor in the preparation of stock solutions and for

its use in labeling reactions. While it is soluble in several organic solvents, it exhibits low water

solubility.[3]

Solvent Solubility Key Considerations
Must be high-purity and amine-

Dimethylformamide (DMF) Soluble free to prevent reactions with
the solvent.[3][4]
Must be high-purity and

) ) anhydrous to prevent

Dimethyl sulfoxide (DMSO) Soluble ] ]
hydrolysis of reactive partners.
[31[4]

Ethanol Soluble [4]

Methanol Soluble [4]
The dye is moderately

Water Low hydrophilic, but direct solubility

in agueous buffers is low.

Storage Conditions

Proper storage of ATTO 565 amine is crucial to maintain its chemical integrity and

fluorescence properties.
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Condition

Recommendation

Temperature

Store at -20°C.[1]

Light Protection

Protect from light to prevent photobleaching.[1]

Moisture

Store in a dry environment. For the NHS ester, it
is recommended to allow the vial to equilibrate
to room temperature before opening to prevent
moisture condensation.[5] This is also a good

practice for the amine form.

Long-term Storage

For solutions, it is recommended to divide them
into single-use aliquots to avoid repeated

freezing and thawing cycles.[6]

Conjugate Storage

Protein conjugates can generally be stored
under the same conditions as the unlabeled
protein. For storage at 4°C, 2 mM sodium azide
can be added as a preservative. For long-term

storage, aliquots can be frozen at —20°C.[4]

Experimental Protocols

The amine derivative of ATTO 565 is suitable for reactions with activated carboxy-groups like
NHS-esters and TFP-esters.[1] The following is a general protocol for the conjugation of ATTO

565 amine to a protein with an activated carboxyl group.

Materials:

ATTO 565 amine

Protein of interest with an activated carboxyl group (e.g., NHS ester)
Amine-free, anhydrous solvent (e.g., DMF or DMSO)
Reaction buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.3-9.0)

Gel filtration column (e.g., Sephadex G-25) for purification
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Procedure:

e Preparation of ATTO 565 Amine Stock Solution:

o Allow the vial of ATTO 565 amine to equilibrate to room temperature before opening.

o Dissolve the ATTO 565 amine in high-purity, anhydrous DMF or DMSO to a desired
concentration (e.g., 1-10 mg/mL).[3] This solution should be prepared fresh immediately
before use.[4]

o Preparation of Protein Solution:

o Dissolve the protein with the activated carboxyl group in the reaction buffer at a
concentration of 2-10 mg/mL.

o Ensure the protein solution is free of any amine-containing substances such as Tris,
glycine, or ammonium salts.[4] If necessary, dialyze the protein against an appropriate
buffer like 10-20 mM PBS.[4]

o Conjugation Reaction:

o The optimal molar ratio of dye to protein can vary, so it is recommended to test different
ratios when labeling a protein for the first time.[4] A starting point could be a 5 to 20-fold
molar excess of the ATTO 565 amine to the protein.[3]

o Add the calculated volume of the ATTO 565 amine stock solution to the protein solution
while gently stirring.

o Incubate the reaction at room temperature for 30 to 60 minutes, protected from light.[4]

 Purification of the Conjugate:

o Separate the labeled protein from the unreacted dye using a gel permeation
chromatography column, such as Sephadex G-25.[4][7]

o The first colored band to elute from the column is typically the fluorescently labeled
protein.[3]
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Caption: Experimental workflow for protein conjugation with ATTO 565 amine.
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Caption: Generalized signaling pathway initiated by a fluorescently labeled ligand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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